Cas no 1286709-78-1 (2-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoimidazolidin-1-yl-N-2-(pyridin-4-yl)ethylacetamide)

• Product Name: 2-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoimidazolidin-1-yl-N-2-(pyridin-4-yl)ethylacetamide
• CAS No: 1286709-78-1
• MF: C₂₀H₂₂N₄O₄
• MW: 382.413084506989
• CID: 5887970
• PubChem ID: 49711083
• Update Time: 2025-10-18

2-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoimidazolidin-1-yl-N-2-(pyridin-4-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoimidazolidin-1-yl-N-2-(pyridin-4-yl)ethylacetamide
• AKOS024518773
• 2-[3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoimidazolidin-1-yl]-N-[2-(pyridin-4-yl)ethyl]acetamide
• CCG-358287
• 2-[3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoimidazolidin-1-yl]-N-(2-pyridin-4-ylethyl)acetamide
• 1286709-78-1
• F5788-4311
• VU0520673-1
• 2-(3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-oxoimidazolidin-1-yl)-N-(2-(pyridin-4-yl)ethyl)acetamide

• Inchi： 1S/C20H22N4O4/c25-19(22-8-5-15-3-6-21-7-4-15)14-23-9-10-24(20(23)26)16-1-2-17-18(13-16)28-12-11-27-17/h1-4,6-7,13H,5,8-12,14H2,(H,22,25)
• InChI Key： HJDNVYDRODLHTJ-UHFFFAOYSA-N
• SMILES： O=C1N(C2C=CC3=C(C=2)OCCO3)CCN1CC(NCCC1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 382.16410520g/mol
• Monoisotopic Mass: 382.16410520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 84Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoimidazolidin-1-yl-N-2-(pyridin-4-yl)ethylacetamide

Introduction to 2-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoimidazolidin-1-yl-N-2-(pyridin-4-yl)ethylacetamide and Its Significance in Modern Chemical Biology

The compound with the CAS no. 1286709-78-1, specifically named as 2-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoimidazolidin-1-yl-N-2-(pyridin-4-yl)ethylacetamide, represents a fascinating intersection of medicinal chemistry and pharmacological innovation. This molecule, characterized by its intricate structural framework, has garnered significant attention in recent years due to its potential therapeutic applications and the novel mechanisms it embodies. The structural motif incorporates a benzodioxin core, which is a well-documented scaffold in the development of bioactive molecules, alongside a pyridine moiety that enhances binding affinity and selectivity in biological targets.

In the realm of chemical biology, the synthesis and characterization of such complex molecules are pivotal for understanding their interactions at the molecular level. The benzodioxin ring, often associated with compounds exhibiting anti-inflammatory and analgesic properties, plays a crucial role in modulating biological pathways. The presence of a pyridine group further extends the pharmacophoric space, allowing for precise targeting of enzymes or receptors involved in disease processes. This combination has been strategically explored in the design of molecules aimed at addressing neurological disorders, where both scaffolds have shown promise in preclinical studies.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions, which has been instrumental in refining the design of 2-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoimidazolidin-1-yl-N-2-(pyridin-4-yl)ethylacetamide and similar compounds. By leveraging machine learning algorithms and molecular dynamics simulations, researchers can optimize key pharmacokinetic parameters such as solubility, metabolic stability, and blood-brain barrier penetration. These computational tools have not only accelerated the drug discovery process but also provided deeper insights into the structural determinants of biological activity.

The imidazolidinone moiety within this compound is another critical feature that contributes to its unique pharmacological profile. This heterocyclic ring system is known for its ability to engage with various biological targets, including proteases and ion channels. In particular, derivatives of imidazolidinones have been explored for their potential in treating conditions such as cancer and infectious diseases. The incorporation of an acetylamide group further enhances the molecule's versatility, allowing for additional functionalization and modulation of its biological effects.

One of the most compelling aspects of this compound is its potential application in treating neurological disorders. The synergistic interaction between the benzodioxin, pyridine, and imidazolidinone moieties may confer multiple modes of action that could be particularly effective against complex pathologies such as Alzheimer's disease or Parkinson's disease. Preliminary studies have suggested that analogs of this structure exhibit inhibitory activity against key enzymes implicated in these conditions. Furthermore, the pyridine moiety may facilitate crossing the blood-brain barrier, a critical requirement for therapeutic agents targeting central nervous system disorders.

The development of novel synthetic methodologies has also played a crucial role in advancing research involving compounds like 2-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoimidazolidin-1-yl-N-2-(pyridin-4-yl)ethylacetamide. Transition-metal-catalyzed reactions have enabled efficient construction of complex scaffolds under mild conditions, reducing both cost and environmental impact. Additionally, green chemistry principles have been increasingly integrated into synthetic protocols to minimize waste and improve sustainability. These innovations not only enhance efficiency but also align with global efforts to promote environmentally responsible chemical research.

In conclusion, the compound identified by CAS no. 1286709-78-1 represents a significant advancement in medicinal chemistry due to its multifaceted structural features and potential therapeutic applications. The interplay between the benzodioxin, pyridine, and imidazolidinone moieties offers a rich pharmacophoric landscape that can be exploited for drug development. As research continues to uncover new biological targets and synthetic strategies, molecules like this are poised to play an increasingly important role in addressing some of today's most challenging medical conditions.